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Compound of Interest

Compound Name: ABTS

Cat. No.: B1221041 Get Quote

Essential Safety and Handling Guide for ABTS
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety and logistical information for handling 2,2'-

azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), a chromogenic substrate commonly

used in ELISA procedures and antioxidant capacity assays. Adherence to these guidelines is

crucial for ensuring laboratory safety and the integrity of experimental results.

Hazard Identification and Personal Protective
Equipment (PPE)
ABTS, particularly in its solid form, is classified as a hazardous substance. It can cause skin

irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory.

Minimum Required PPE:

Eye Protection: Chemical safety goggles are required to protect against splashes or dust.[1]

[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[1][3] It is critical to

dispose of contaminated gloves properly after use.[1]
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Protective Clothing: A lab coat or other protective suit is necessary to prevent skin contact.[4]

Additional PPE for Solids or Aerosols:

Respiratory Protection: When handling ABTS powder or if there is a risk of generating dust

or aerosols, a NIOSH-approved respirator should be used to avoid respiratory tract irritation.

[1][3]

Quantitative Safety Data Summary
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) have not been established for ABTS, the following

table summarizes its hazard classifications from safety data sheets.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2][3]

Eye Irritation H319
Causes serious eye irritation.

[1][2][3]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation.[1][2][3]

Safe Handling and Disposal Workflow
The following diagram outlines the essential steps for the safe handling and disposal of ABTS
in a laboratory setting.

Preparation Handling Disposal & Cleanup

1. Risk Assessment 2. Select & Don PPE
Identify Hazards

3. Prepare ABTS Solution
Wear Appropriate PPE

4. Perform ExperimentUse in Ventilated Area 5. Decontaminate SurfacesAfter Experiment 6. Dispose of Waste
Clean Work Area

7. Doff PPE
Follow Institutional Protocols

8. Wash Hands
Avoid Contamination
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ABTS Safe Handling and Disposal Workflow

Experimental Protocol: ABTS Radical Scavenging
Assay
This protocol provides a method for determining the antioxidant capacity of a substance by

measuring its ability to scavenge the ABTS radical cation (ABTS•+).

Materials:

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

Potassium persulfate (K₂S₂O₈)

Ethanol (or other suitable solvent)

Test sample (antioxidant)

Microplate reader or spectrophotometer

Procedure:

Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

Prepare a 7 mM aqueous solution of ABTS.

Prepare a 2.45 mM aqueous solution of potassium persulfate.

Mix the two solutions in equal volumes.

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

This will result in the formation of a dark blue/green ABTS•+ solution.

Preparation of ABTS•+ Working Solution:

Before the assay, dilute the ABTS•+ stock solution with ethanol to an absorbance of 0.70

± 0.02 at 734 nm.
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Assay:

Add a specific volume of the test sample (at various concentrations) to a set volume of the

ABTS•+ working solution.

Incubate the mixture at room temperature for a defined period (e.g., 6 minutes).

Measure the absorbance of the solution at 734 nm.

Calculation:

The percentage of inhibition of the ABTS•+ radical is calculated using the following

formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of

Control] x 100

The antioxidant capacity of the sample is often expressed as the IC₅₀ value, which is the

concentration of the sample required to inhibit 50% of the ABTS•+ radicals.

Disposal Plan
All waste containing ABTS should be considered chemical waste.

Liquid Waste: Collect all liquid waste containing ABTS in a designated, labeled, and sealed

container.

Solid Waste: Contaminated solid waste, such as gloves, pipette tips, and paper towels,

should be placed in a designated and clearly labeled hazardous waste container.

Disposal: Dispose of all waste according to your institution's specific chemical waste disposal

procedures. Do not pour ABTS solutions down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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